Cas no 4845-05-0 (3-Hydroperoxy-1-cyclohexene)

• Product Name: 3-Hydroperoxy-1-cyclohexene
• CAS No: 4845-05-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 2655238
• PubChem ID: 10460676
• Update Time: 2025-04-21

3-Hydroperoxy-1-cyclohexene Chemical and Physical Properties

Names and Identifiers

• 3-Hydroperoxy-1-cyclohexene
• 3-hydroperoxycyclohexene
• 2-cyclohexen-1-yl hydroperoxide
• 4845-05-0
• 2-CYCLOHEXENYL HYDROPEROXIDE
• SCHEMBL2600387
• 3-hydroperoxy-cyclohexene
• DTXSID70440232
• cyclohexene-3-hydroperoxide

• Inchi： 1S/C6H10O2/c7-8-6-4-2-1-3-5-6/h2,4,6-7H,1,3,5H2
• InChI Key： PMZIOYPAJRJYSI-UHFFFAOYSA-N
• SMILES： O(C1C=CCCC1)O

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.0353 (rough estimate)
• Boiling Point: 173.66°C (rough estimate)
• Refractive Index: 1.4495 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides Allylic hydroperoxides